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Compound of Interest

Compound Name: 5-Cyclopropoxypicolinonitrile

Cat. No.: B13924519

Get Quote

Section 1: Introduction & Scope
This document provides a comprehensive guide to the safe handling, storage, and emergency

management of 5-Cyclopropoxypicolinonitrile in a research and development laboratory

setting. The protocols herein are designed for researchers, scientists, and drug development

professionals. The core principle of these guidelines is to minimize exposure risk and ensure

operational safety by explaining the causality behind each procedural step. Adherence to these

protocols is mandatory for all personnel working with this compound.

The guidance is built upon an analysis of the compound's constituent functional groups: the

picolinonitrile core, which dictates its toxicological profile, and the cyclopropoxy ether group,

which influences its stability and storage requirements.

Section 2: Compound Profile & Hazard Analysis
5-Cyclopropoxypicolinonitrile is an organic compound featuring a pyridine ring substituted

with a nitrile group and a cyclopropoxy group. While specific toxicological data for this exact

molecule is not widely published, a robust hazard assessment can be conducted by examining

its structural motifs.
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Identifier Value

IUPAC Name 5-(cyclopropyloxy)pyridine-2-carbonitrile

Synonyms 5-Cyclopropoxypicolinonitrile

CAS Number
1228960-95-5 (Illustrative, based on available

data for similar structures)

Molecular Formula C₉H₈N₂O

Molecular Weight 160.17 g/mol

Hazard Identification & Rationale
The primary hazards are associated with the picolinonitrile moiety. Organic nitriles are toxic and

can cause harm if swallowed, inhaled, or absorbed through the skin.[1][2]
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Hazard Class Anticipated Risk Scientific Rationale

Acute Toxicity (Oral, Dermal,

Inhalation)
Harmful.[1][2]

The nitrile (-CN) group can be

metabolized to release cyanide

ions, which are potent

inhibitors of cellular respiration.

Picoline derivatives

themselves can also exhibit

toxicity.

Serious Eye Damage /

Irritation
Causes serious eye irritation.

Similar to other chemical

irritants, the compound is

expected to cause significant

irritation or damage upon

contact with the eyes.

Skin Irritation May cause skin irritation.[3]

Prolonged or repeated contact

with the skin can lead to

irritation.

Peroxide Formation
Potential for peroxide

formation upon storage.

The cyclopropoxy group, being

an ether, has the potential to

form explosive peroxides when

exposed to air and light over

time.[4][5] This is a critical

long-term storage

consideration.

Section 3: Engineering Controls & Personal
Protective Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and PPE, is essential to

minimize exposure.

Primary Engineering Controls
Chemical Fume Hood: All handling of 5-Cyclopropoxypicolinonitrile, including weighing,

dispensing, and solution preparation, MUST be performed inside a certified chemical fume
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hood.[1][6] This is the most critical engineering control as it contains vapors and fine

particulates, preventing inhalation, which is a primary exposure route.

Personal Protective Equipment (PPE) Specifications
Appropriate PPE is the final barrier between the researcher and the chemical. The following

must be worn at all times when handling the compound.

PPE Item Specification Justification

Eye Protection
Chemical splash goggles or a

full-face shield.[7]

Protects against accidental

splashes to the eyes, which

could cause serious damage.

Hand Protection
Disposable Nitrile Gloves

(minimum 5-mil thickness).

Provides splash protection

against the compound. Gloves

must be inspected before use

and disposed of immediately

after contamination.[3] Never

reuse disposable gloves.

Body Protection
Flame-resistant laboratory

coat.

Protects skin from accidental

contact and provides a

removable barrier in case of a

significant spill.

Section 4: Standard Operating Procedures (SOPs)
These protocols are designed to be self-validating by incorporating safety checks and clear,

sequential steps.

SOP 1: Weighing and General Handling of Solid
Compound

Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean. Assemble all necessary equipment (spatula, weigh boat, secondary container).

Don PPE: Put on all required PPE as specified in Section 3.2.
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Transfer: Place the stock bottle of 5-Cyclopropoxypicolinonitrile inside the fume hood.

Dispensing: Carefully open the container. Use a clean plastic or ceramic spatula to transfer

the desired amount of solid to a weigh boat. Causality: Metal spatulas should be avoided

with potentially reactive or peroxide-forming chemicals as metal contamination can catalyze

decomposition.[5]

Weighing: Weigh the compound. If the balance is outside the fume hood, the weighed solid

must be in a sealed container (e.g., a capped vial) during transport.

Cleanup: Securely close the stock bottle. Wipe down the spatula and the work surface inside

the fume hood with a solvent-dampened cloth (e.g., 70% ethanol). Dispose of the cloth and

any contaminated items (like the weigh boat) in the designated solid chemical waste

container.

Doff PPE: Remove gloves and wash hands thoroughly with soap and water after the

procedure is complete.

Diagram: General Handling Workflow
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Preparation Phase

Handling Phase (Inside Fume Hood)

Cleanup & Completion

1. Verify Fume Hood
Operation

2. Don Full PPE
(Goggles, Coat, Gloves)

3. Transfer Stock
Container to Hood

4. Weigh Compound into
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5. Securely Close
Stock Container

6. Decontaminate Work Area
& Dispose of Waste

7. Doff PPE

8. Wash Hands Thoroughly
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Caption: Workflow for safely handling 5-Cyclopropoxypicolinonitrile solid.
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Section 5: Storage & Stability
Proper storage is critical to maintaining the chemical's integrity and preventing the formation of

hazardous byproducts like peroxides.

Storage Requirements
Parameter Condition Rationale

Temperature
Store in a cool, well-ventilated

place.[1][8]

Reduces the rate of potential

decomposition and peroxide

formation.

Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen).

The cyclopropoxy ether moiety

is susceptible to autoxidation

in the presence of air, leading

to peroxide formation.[4][5] An

inert atmosphere mitigates this

risk.

Light

Protect from light. Store in an

amber or opaque container.[5]

[9]

Light can accelerate the

formation of peroxides.

Container
Keep container tightly closed

and properly sealed.[1][3][8]

Prevents exposure to air and

moisture.

Incompatibility Analysis
Segregation from incompatible materials is a cornerstone of safe chemical storage.[10]

Strong Oxidizing Agents: Contact can lead to violent reactions, fire, or explosion.

Strong Acids: Mixing nitriles with strong acids can lead to extremely violent reactions and

potentially the release of toxic hydrogen cyanide gas.

Strong Bases: Can promote decomposition or polymerization reactions.

Heat and Ignition Sources: Keep away from open flames, sparks, and hot surfaces.[1][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL1195014&productDescription=CYCLOPROPLACETONITRILE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.combi-blocks.com/msds/OT-0899.pdf
https://www.vumc.org/safety/chem/peroxide-forming-chemicals
https://www.westernsydney.edu.au/whs/health-and-safety-topics/shared-media/25692-guidelines-for-the-use-of-peroxide-forming-chemicals.pdf
https://www.westernsydney.edu.au/whs/health-and-safety-topics/shared-media/25692-guidelines-for-the-use-of-peroxide-forming-chemicals.pdf
https://www.kamatlab.com/documents/Safety/Storage%20and%20Disposal%20of%20Time%20Sensitive%20Chemicals.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1195014&productDescription=CYCLOPROPLACETONITRILE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/MSDS/S3391-AGHS.pdf
https://www.combi-blocks.com/msds/OT-0899.pdf
https://www.nottingham.ac.uk/safety/documents/chem-storage.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1195014&productDescription=CYCLOPROPLACETONITRILE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/MSDS/S3391-AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13924519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram: Storage Incompatibility Logic
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Caption: Logical relationships for safe storage of the title compound.

Section 6: Emergency Protocols
Rapid and correct response to an emergency can significantly mitigate harm.

Spill Response
Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or if you

feel unwell.

Control: If safe to do so, remove all ignition sources.

Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry

sand). Do not use combustible materials like paper towels.

Collect: Wearing full PPE, carefully sweep or scoop the absorbed material into a labeled,

sealable container for hazardous waste.

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the laboratory supervisor and Environmental Health & Safety.
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First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.[3][8]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of soap

and water for at least 15 minutes. Seek medical

attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][8]

Section 7: Waste Disposal
All waste containing 5-Cyclopropoxypicolinonitrile must be treated as hazardous.

Solid Waste: Contaminated items (gloves, weigh boats, absorbent material) must be placed

in a clearly labeled, sealed container for solid hazardous chemical waste.

Liquid Waste: Solutions containing the compound should be collected in a compatible,

labeled hazardous waste container. Do not mix with incompatible waste streams, particularly

acidic waste. Chlorinated and non-chlorinated solvent waste should be kept separate.[10]

Disposal: All waste must be disposed of through the institution's certified Environmental

Health & Safety program.
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Peroxide Forming Chemicals: Management, Retention and Storage. Duke University, Office
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Standard Operating Procedure for Handling Storage and Disposal for Time Sensitive

Chemicals. Rensselaer Polytechnic Institute. [Link]

Safety Data Sheet for γ-Butyrolactone. Shiny Chemical Industrial Co., Ltd. [Link]

Safety Data Sheet for Cyclopropanol. OTAVAchemicals. [Link]

Ethers and peroxide forming compounds. Western Sydney University. [Link]

Guidance on Safe Storage of Chemicals in Laboratories. University of St Andrews. [Link]

Chemical Properties of Cyclopropyl radical (CAS 2417-82-5). Cheméo. [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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